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Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of
diphenylacetaldehyde and structurally related compounds. While comprehensive
experimental data on diphenylacetaldehyde itself is limited in publicly available literature, this
document summarizes the known biological activities of closely related molecules, including
phenylacetaldehyde and various diphenylmethane derivatives. This comparative approach
offers valuable insights into the potential therapeutic applications of this class of compounds.

Data Presentation
Anticancer Activity

The cytotoxic effects of Phenylacetaldehyde (PAA), a structural analog of
diphenylacetaldehyde, have been evaluated against human breast cancer cell lines.

Compound Cell Line Assay IC50 (pM) Reference
Phenylacetaldeh
MDA-MB-231 MTS 550 [1]
yde (PAA)
Phenylacetaldeh
MCF-7 MTS 606 [1]
yde (PAA)

Note: Lower IC50 values indicate greater potency.
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Antioxidant Activity

The antioxidant potential of several brominated diphenylmethane derivatives has been
assessed using various radical scavenging assays. These compounds share a core
diphenylmethane structure with diphenylacetaldehyde.

Superoxide
DPPH IC50 ABTS IC50 .
Compound Scavenging Reference
(ng/imL) (ng/mL)
IC50 (pg/mL)
55'-
Methylenebis(3,4
10.5+0.8 8.2+0.9 123+1.1 [21131121[5]16]
dibromobenzene
-1,2-diol)
Derivative 13 121+1.1 9.8+1.2 14.7+15 [21131[41[5]16]
Derivative 14 158+1.4 123+15 189+1.9 [21[3][41[5]116]
Butylated
hydroxyanisole 16.1+15 196+1.8 254 +£23 [21[31[41[5]16]
(BHA) (Standard)
o-Tocopherol
243+2.1 28425 33.1+3.1 [21131141[5][6]

(Standard)

Note: Lower IC50 values indicate stronger antioxidant activity.

Anti-Inflammatory Activity

While direct quantitative data for diphenylacetaldehyde is unavailable, studies on related
phenolic compounds provide context for potential anti-inflammatory effects, often measured by
the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated
macrophages. Phenylacetaldehyde has been shown to significantly inhibit the mRNA and
protein levels of pro-inflammatory cytokines in C. acnes-treated keratinocytes|[7].
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Compound Cell Line Assay IC50 (pM) Reference
) Griess Assay
Luteolin RAW 264.7 o 7.6+0.3 [8]
(NO Inhibition)
) Griess Assay
Quercetin RAW 264.7 o 12.0+0.8 [8]
(NO Inhibition)
o Griess Assay
Apigenin RAW 264.7 o 17.8+0.6 [8]
(NO Inhibition)
Griess Assay
trans-Resveratrol  RAW 264.7 27.9+0.9 [8]

(NO Inhibition)

Note: Lower IC50 values indicate more potent inhibition of nitric oxide production.
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General workflow for synthesis and biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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